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Introduction
L-Rhamnose monohydrate, a naturally occurring deoxy sugar, is a methyl pentose found in

various plants, bacteria, and fungi.[1][2] Unlike most naturally occurring sugars, it exists

predominantly in the L-configuration.[3] Its unique structure and properties make it a compound

of significant interest in various fields, including immunology, cosmetology, and as a starting

material in chemical synthesis.[4][5][6] This technical guide provides a comprehensive overview

of the chemical properties of L-Rhamnose monohydrate, complete with quantitative data,

detailed experimental protocols, and logical workflow diagrams to support research and

development activities.

Core Chemical Properties
L-Rhamnose monohydrate is a white crystalline solid.[1][2] It is known for its sweet taste,

though it is less sweet than glucose.[1]

Quantitative Data Summary
The key physicochemical properties of L-Rhamnose monohydrate are summarized in the

table below for easy reference and comparison.
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Property Value References

Molecular Formula C₆H₁₂O₅·H₂O [7][8]

Molecular Weight 182.17 g/mol [8][9]

Melting Point 82-95 °C [2][7][10][11][12]

Solubility in Water 200 - 300 g/L at 20°C [7][13]

Solubility in other solvents

Soluble in methanol, slightly

soluble in ethanol. Soluble in

DMSO.

[7][14]

Specific Optical Rotation [α]D²⁰ +7.7° to +8.9° (c=5 in H₂O) [2][11][12]

Density ~1.47 - 1.56 g/cm³ [1][7][10]

pH (100 g/L aqueous solution) 5.5 - 7.8 [13]

Water Content (Karl Fischer) 9.0 - 11.0 % [11]

Structural Information
L-Rhamnose is a 6-deoxy-L-mannose. The "L" designation refers to the stereochemistry at C5,

which is analogous to that of L-glyceraldehyde. In aqueous solution, L-Rhamnose exists in

equilibrium between its α- and β-pyranose forms, a phenomenon known as mutarotation.[2]

Experimental Protocols
This section details the methodologies for determining the key chemical properties of L-

Rhamnose monohydrate.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity.[15]

Methodology:

Sample Preparation: A small amount of finely powdered, dry L-Rhamnose monohydrate is

packed into a capillary tube to a height of 2-3 mm.[15][16]
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Apparatus: A calibrated digital melting point apparatus is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.[17]

The sample is heated rapidly to a temperature approximately 15-20°C below the expected

melting point.[17]

The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.[18]

The temperature at which the first liquid droplet appears is recorded as the onset of

melting.[15]

The temperature at which the last solid crystal disappears is recorded as the completion of

melting.[15]

The melting range is reported as the interval between these two temperatures.[19]

A diagram of the melting point determination workflow is provided below.
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Caption: Workflow for Melting Point Determination.

Determination of Solubility
Solubility is a fundamental property that dictates the applications of a compound, particularly in

drug development and formulation.

Methodology (Gravimetric Method):
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Solvent Preparation: A known volume of the solvent (e.g., deionized water, ethanol) is placed

in a beaker and maintained at a constant temperature (e.g., 20°C).[20]

Sample Addition: A pre-weighed amount of L-Rhamnose monohydrate is added to the

solvent in small increments with continuous stirring.[20]

Equilibration: The mixture is stirred until no more solid dissolves, indicating that a saturated

solution has been formed.

Separation: The undissolved solid is separated from the solution by filtration.[21]

Quantification: The undissolved solid is dried and weighed. The amount of dissolved L-

Rhamnose monohydrate is calculated by subtracting the mass of the undissolved solid

from the initial mass.[21]

Calculation: Solubility is expressed as grams of solute per liter of solvent (g/L).

A diagram of the solubility determination workflow is provided below.
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Caption: Workflow for Solubility Determination.

Determination of Specific Optical Rotation
Optical rotation is a characteristic property of chiral molecules like L-Rhamnose and is

measured using a polarimeter.[22]
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Methodology:

Solution Preparation: A solution of L-Rhamnose monohydrate of a known concentration (c,

in g/mL) is prepared in a suitable solvent (e.g., water).[23]

Apparatus: A calibrated polarimeter with a light source of a specific wavelength (typically the

sodium D-line, 589 nm) is used.[22]

Blank Measurement: The polarimeter tube of a known path length (l, in dm) is filled with the

pure solvent, and a blank reading is taken. This is set to zero.[24]

Sample Measurement: The tube is then filled with the prepared L-Rhamnose solution, and

the observed angle of rotation (α) is measured.[25][26]

Calculation: The specific rotation [α] is calculated using Biot's Law:[23][25] [α] = α / (l * c)

A diagram of the optical rotation measurement workflow is provided below.
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Caption: Workflow for Optical Rotation Measurement.

Stability and Reactivity
Stability
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L-Rhamnose monohydrate is generally stable under normal ambient and anticipated storage

and handling conditions of temperature and pressure.[3][13][27] It should be stored in a cool,

well-ventilated area, away from direct sunlight and sources of ignition.[28] For long-term

storage, it is recommended to keep it at -20°C in powder form or -80°C in solvent.[14][28] The

material loses its water of crystallization upon heating.[12] Studies using terahertz time-domain

spectroscopy have shown that dehydration can be completed within 6 minutes at 100°C under

vacuum.[5][29]

Reactivity
Incompatible Materials: L-Rhamnose monohydrate should be kept away from strong

oxidizing agents, strong acids, and strong alkalis.[13][28] Violent reactions can occur with

strong oxidizers.[13]

Hazardous Decomposition: Under fire conditions, it may decompose and emit toxic fumes.

[28]

Reducing Sugar: As a monosaccharide with a free hemiacetal group, L-Rhamnose is a

reducing sugar. It gives a positive test with Benedict's reagent, where the copper(II) ions in

the reagent are reduced to copper(I) oxide, forming a brick-red precipitate.[30]

Maillard Reaction: It is an important material involved in the Maillard reaction, which

contributes to the development of flavors in foods like bread and grilled meats.[2][6]

Chemical Synthesis: L-Rhamnose monohydrate is used as a starting material for the

production of furanones.[2][6]

A logical diagram illustrating the reactivity of L-Rhamnose monohydrate is provided below.
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Caption: Reactivity Profile of L-Rhamnose Monohydrate.

Biological Relevance and Applications
L-Rhamnose is a component of the cell wall polysaccharides of certain plants and bacteria.[2]

In bacteria, it can be a major antigenic determinant contributing to pathogenicity.[2] While non-

absorbable in humans, it is fermented by gut microbiota.[2]

Recent research has highlighted its potential in various applications:

Immunology: L-Rhamnose has been investigated for its ability to enhance vaccine

antigenicity.[5][29]

Cosmetics: It is used in skincare products for its potential anti-aging effects, where it may

inhibit pro-inflammatory interleukins and matrix metalloproteinases.[4]

Drug Development: L-Rhamnose monosaccharide conjugated immunogens have shown

potential in cancer immunotherapies.[2]

Conclusion
This technical guide has provided a detailed overview of the core chemical properties of L-

Rhamnose monohydrate. The tabulated quantitative data, detailed experimental protocols,
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and illustrative diagrams offer a valuable resource for researchers, scientists, and drug

development professionals working with this versatile monosaccharide. A thorough

understanding of these properties is essential for its effective application in various scientific

and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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